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Phenoxyethyl caprylate, also known as 2-phenoxyethyl octanoate, is an organic compound
utilized primarily as an emollient and solvent in the cosmetics and personal care industry.[1][2]
Its properties, such as a pleasant, non-oily skin feel and the ability to dissolve chemical UV
filters, make it a valuable ingredient in sun care lotions, skin creams, and other decorative
cosmetics.[1][3] This technical guide provides a comprehensive overview of the synthesis and
characterization of phenoxyethyl caprylate for researchers, scientists, and drug development
professionals.

Synthesis of Phenoxyethyl Caprylate

Phenoxyethyl caprylate is synthesized through the esterification of 2-phenoxyethanol and
caprylic acid (octanoic acid).[1] This can be achieved through both chemical and enzymatic
methods.

Enzymatic synthesis is a green chemistry approach that avoids harsh reaction conditions and
produces high yields of the desired ester.[4] Lipases are commonly used as biocatalysts for this
reaction.
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A general workflow for the enzymatic synthesis of phenoxyethyl caprylate is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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